N-(2,4-dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C17H20N2O3S2/c1-12-5-6-15(13(2)9-12)18-17(20)16-10-14(11-23-16)24(21,22)19-7-3-4-8-19/h5-6,9-11H,3-4,7-8H2,1-2H3,(H,18,20)
• InChI Key: JNWYQSSQVWECJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC(=CS2)S(=O)(=O)N3CCCC3)C
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol

Description

N-(2,4-dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C17H20N2O3S2 and its molecular weight is 364.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.09153485 g/mol and the complexity rating of the compound is 555. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Intermolecular Interactions and Crystal Chemistry

The study of thiophene derivatives often involves exploring their intermolecular interactions and crystal chemistry to understand their structural and electronic properties. For example, Malone et al. (1997) investigated the crystal chemistry of N,N'-diphenylisophthalamide and related compounds, providing insights into their intermolecular interactions through X-ray diffraction and molecular orbital calculations Malone et al., 1997.

Fluorescent Probes and Sensing Applications

Thiophene derivatives have been developed as fluorescent probes for detecting specific chemicals, highlighting their utility in environmental and biological sciences. Wang et al. (2012) described a fluorescent probe for discriminating thiophenols over aliphatic thiols, demonstrating its application in water samples Wang et al., 2012.

Polyamides and Polyimides Synthesis

Research into thiophene-based compounds extends into the synthesis of polyamides and polyimides, revealing their potential in creating materials with desirable thermal and mechanical properties. For instance, Saxena et al. (2003) prepared polyamides and poly(amide–imide)s from 2,2-bis(4-aminophenoxy) benzonitrile, highlighting their solubility and thermal stability Saxena et al., 2003.

Catalysis and Hydrodesulfurization

Thiophene derivatives are also significant in catalysis, particularly in hydrodesulfurization processes. For example, Bi et al. (2010) utilized NiWO4 nanoparticles for the hydrodesulfurization of thiophene, indicating higher activity than traditional catalysts Bi et al., 2010.